Cas no 56051-98-0 (Heptanamide, N-phenyl-)

Heptanamide, N-phenyl- structure
Heptanamide, N-phenyl- structure
Product Name:Heptanamide, N-phenyl-
CAS No:56051-98-0
MF:C13H19NO
MW:205.296063661575
CID:349970
PubChem ID:564390
Update Time:2025-04-19

Heptanamide, N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanamide, N-phenyl-
    • N-phenylheptanamide
    • AKOS003866611
    • N-Phenylheptanamide #
    • CHQWLWFOYFRJDY-UHFFFAOYSA-N
    • DTXSID40340396
    • 56051-98-0
    • SCHEMBL78957
    • Inchi: 1S/C13H19NO/c1-2-3-4-8-11-13(15)14-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3,(H,14,15)
    • InChI Key: CHQWLWFOYFRJDY-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCC)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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